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Compound of Interest

2-lodo-5-(trifluoromethyl)benzoic
Compound Name: o
aci

Cat. No.: B079490

Abstract

2-lodo-5-(trifluoromethyl)benzoic acid is an important halogenated aromatic carboxylic acid.
Its unique molecular structure, featuring both an iodine atom and a trifluoromethyl group,
makes it a valuable intermediate in the synthesis of a variety of chemical compounds,
particularly in the pharmaceutical and agrochemical industries. This technical guide provides a
comprehensive overview of the available Material Safety Data Sheet (MSDS) information,
including its chemical and physical properties, safety and handling protocols, and toxicological
data.

Chemical and Physical Properties

2-lodo-5-(trifluoromethyl)benzoic acid is a solid at room temperature. The trifluoromethyl
group, a strong electron-withdrawing group, and the iodine atom significantly influence the
electronic properties and reactivity of the benzoic acid moiety.

Table 1: Physical and Chemical Properties of 2-lodo-5-(trifluoromethyl)benzoic acid
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Property Value

CAS Number 702641-04-1

Molecular Formula CsHaF3102

Molecular Weight 316.02 g/mol

Appearance White to off-white solid
Melting Point 171-172 °C

Boiling Point 301.4 £ 42.0 °C (Predicted)
Density 2.005 g/cm3

pKa 2.43 £ 0.10 (Predicted)
Storage Temperature 2-8°C (Protect from light)

Safety and Handling

Proper safety precautions are essential when handling 2-lodo-5-(trifluoromethyl)benzoic
acid. This compound is classified as harmful and an irritant.

Hazard Identification

GHS Pictograms:

laalt text

Signal Word: Warning
Hazard Statements:

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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e H332: Harmful if inhaled.

o H335: May cause respiratory irritation.

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

First Aid Measures

 After inhalation: Supply fresh air. If required, provide artificial respiration. Keep patient warm.
Seek immediate medical advice.

o After skin contact: Immediately wash with water and soap and rinse thoroughly. Seek
immediate medical advice.

o After eye contact: Rinse opened eye for several minutes under running water. Then consult a
doctor.

o After swallowing: Seek immediate medical advice.

Firefighting Measures

o Suitable extinguishing agents: Carbon dioxide, extinguishing powder or water spray. Fight
larger fires with water spray or alcohol resistant foam.

¢ Special hazards arising from the substance or mixture: During heating or in case of fire,
poisonous gases are produced.

Handling and Storage

» Handling: Ensure good ventilation at the workplace.

o Storage: Store in a cool, dry place in tightly closed containers. Store away from oxidizing
agents.
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Toxicological Information

Detailed toxicological studies specifically on 2-lodo-5-(trifluoromethyl)benzoic acid are not
readily available in the public domain. However, information on related compounds, such as
other halogenated benzoic acids, can provide some insight. The hazard statements indicate
that the compound is harmful if swallowed, inhaled, or in contact with skin, and it is an irritant to
the skin, eyes, and respiratory system.

Applications in Research and Development

2-lodo-5-(trifluoromethyl)benzoic acid serves as a key building block in organic synthesis,
particularly for the introduction of the 2-iodo-5-(trifluoromethyl)phenyl moiety into larger
molecules. This is of significant interest in drug discovery and the development of new
agrochemicals. The presence of the iodine atom allows for various cross-coupling reactions
(e.g., Suzuki, Heck, Sonogashira couplings), enabling the formation of carbon-carbon and
carbon-heteroatom bonds. The trifluoromethyl group can enhance the metabolic stability,
lipophilicity, and binding affinity of a molecule to its biological target.

Logical Relationship: Role as a Synthetic Intermediate

Logical Flow: Synthetic Utility

(Z—Iodo—5-(trif|uoromethyl)benzoic acicD

Gersatile Chemical Intermediate
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g 2-iodo-5-(trifluoromethyl)phenyl moiety

Cross-coupling reactions Enhanced biological properties
(e.g., Suzuki, Heck) (metabolic stability, lipophilicity)
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Caption: Synthetic utility of 2-lodo-5-(trifluoromethyl)benzoic acid.

Conclusion

2-lodo-5-(trifluoromethyl)benzoic acid is a valuable chemical intermediate with significant
potential in the development of new bioactive molecules. While detailed experimental protocols
and biological pathway information are not extensively documented in publicly accessible
literature, its structural features strongly suggest its utility in medicinal chemistry and materials
science. Users must adhere to strict safety protocols when handling this compound due to its
hazardous properties. Further research into the biological effects and synthetic applications of
this molecule is warranted.

« To cite this document: BenchChem. [2-lodo-5-(trifluoromethyl)benzoic acid MSDS
information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079490#2-iodo-5-trifluoromethyl-benzoic-acid-msds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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